Cas no 237429-65-1 (1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-)

1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)- structure
237429-65-1 structure
Product Name:1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
CAS No:237429-65-1
MF:C10H10N4
MW:186.21320104599
CID:245497
PubChem ID:22459205
Update Time:2025-04-19

1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-6-carbonitrile,2-(2-aminoethyl)-
    • 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)- (9CI)
    • 2-(2-aminoethyl)-3H-benzimidazole-5-carbonitrile
    • 2-(2-aminoethyl)-1H-benzo[d]imidazole-5-carbonitrile
    • AB60680
    • 1H-Benzimidazole-5-carbonitrile,2-(2-aminoethyl)-(9CI)
    • 237429-65-1
    • SCHEMBL7655130
    • AKOS006302513
    • 2-(2-AMINOETHYL)-1H-1,3-BENZODIAZOLE-6-CARBONITRILE
    • Inchi: 1S/C10H10N4/c11-4-3-10-13-8-2-1-7(6-12)5-9(8)14-10/h1-2,5H,3-4,11H2,(H,13,14)
    • InChI Key: QWJIEYFYJVDCSP-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C#N)C=CC=2N=C1CCN

Computed Properties

  • Exact Mass: 186.0907
  • Monoisotopic Mass: 186.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.5Ų

Experimental Properties

  • PSA: 78.49
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.